Cas no 120336-94-9 (9,10-Secochola-5,7,10(19)-triene-1,3-diol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI))

• Product Name: 9,10-Secochola-5,7,10(19)-triene-1,3-diol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI)
• CAS No: 120336-94-9
• MF: C₂₇H₄₂O₂
• MW: 398.621188640594
• CID: 174209
• PubChem ID: 6439055
• Update Time: 2025-04-19

9,10-Secochola-5,7,10(19)-triene-1,3-diol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secochola-5,7,10(19)-triene-1,3-diol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI)
• (1S,3R,5Z)-5-[(2E)-2-[(3aS,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• MC 969
• (1R,3S,5Z,7E,17xi)-26,27-cyclo-9,10-secocholesta-5,7,10-triene-1,3-diol
• 1,3-Dihydroxy-20-(3'-cyclopropylpropyl)-9,10-secopregna-5,7,10(19)-triene
• 9,10-Secochola-5,7,10(19)-triene-1,3-diol, 24-cyclopropyl-, (1alpha,3beta,5Z,7E)-
• MC-969
• 120336-94-9

• Inchi： 1S/C27H42O2/c1-18(6-4-7-20-9-10-20)24-13-14-25-21(8-5-15-27(24,25)3)11-12-22-16-23(28)17-26(29)19(22)2/h11-12,18,20,23-26,28-29H,2,4-10,13-17H2,1,3H3/b21-11+,22-12-/t18-,23+,24?,25+,26-,27-/m1/s1
• InChI Key： BFWYIIVSVVDUMP-CAOZCZHMSA-N
• SMILES： O[C@@H]1C[C@H](C(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CCC2[C@H](C)CCCC1CC1)O

Computed Properties

• Exact Mass: 398.318480578g/mol
• Monoisotopic Mass: 398.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 40.5Ų